Cas no 378210-36-7 (7-benzyl-3-methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-3-methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 378210-36-7
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 3049722
• PubChem ID: 3362639
• Update Time: 2025-10-09

7-benzyl-3-methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-3-methyl-8-((4-methylbenzyl)thio)-1H-purine-2,6(3H,7H)-dione
• STK840802
• Z239085108
• AB00673512-01
• 7-benzyl-3-methyl-8-((4-methylbenzyl)thio)-3,7-dihydro-1H-purine-2,6-dione
• AKOS001372778
• SR-01000908357
• 378210-36-7
• 7-benzyl-3-methyl-8-[(4-methylphenyl)methylsulfanyl]purine-2,6-dione
• Oprea1_406178
• F1167-0038
• EU-0012182
• SR-01000908357-1
• 7-benzyl-3-methyl-8-[(4-methylbenzyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
• Oprea1_857766
• 648-616-4
• 7-benzyl-3-methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C21H20N4O2S/c1-14-8-10-16(11-9-14)13-28-21-22-18-17(19(26)23-20(27)24(18)2)25(21)12-15-6-4-3-5-7-15/h3-11H,12-13H2,1-2H3,(H,23,26,27)
• InChI Key： PZRPBYRDJIHWNG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1=NC2=C(C(NC(N2C)=O)=O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 392.13069707Da
• Monoisotopic Mass: 392.13069707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.5Ų

Additional information on 7-benzyl-3-methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Research Brief on 7-Benzyl-3-methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 378210-36-7)

In recent years, the compound 7-benzyl-3-methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 378210-36-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptors and related signaling pathways. The following research brief provides an overview of the latest findings and developments related to this compound, highlighting its structural characteristics, biological activities, and potential clinical implications.

The compound, with its unique chemical structure featuring a benzyl group at the 7-position and a (4-methylphenyl)methylsulfanyl moiety at the 8-position, has been the subject of several recent studies. Researchers have focused on elucidating its mechanism of action, particularly its interaction with adenosine receptors (A1, A2A, A2B, and A3). Preliminary data suggest that this compound exhibits selective binding affinity for the A2A receptor, which plays a critical role in inflammatory responses and neurodegenerative diseases such as Parkinson's disease. The selective modulation of A2A receptors by this compound could offer a novel therapeutic approach for these conditions.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in reducing neuroinflammation and protecting dopaminergic neurons in animal models of Parkinson's disease. These findings are supported by molecular docking simulations, which reveal that the compound's benzyl and (4-methylphenyl)methylsulfanyl groups form stable interactions with key residues in the A2A receptor binding pocket. Additionally, pharmacokinetic studies have indicated favorable bioavailability and metabolic stability, further underscoring its potential as a drug candidate.

Beyond its applications in neurology, 7-benzyl-3-methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been investigated for its anti-inflammatory and immunomodulatory properties. Recent research has shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential utility in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These effects are believed to be mediated through the modulation of NF-κB and MAPK signaling pathways.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as optimizing its selectivity over other adenosine receptor subtypes, minimizing off-target effects, and improving its solubility and formulation properties need to be addressed. Ongoing research efforts are focused on structural modifications and the development of prodrugs to overcome these limitations. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 7-benzyl-3-methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising candidate for the treatment of neurodegenerative and inflammatory diseases. Its unique chemical structure and selective receptor modulation offer distinct advantages over existing therapies. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical use.